Cas no 2680668-46-4 (benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680668-46-4
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5632298
• PubChem ID: 165926901
• Update Time: 2025-10-18

benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292475
• 2680668-46-4
• benzyl N-[4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-yl]carbamate
• benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C17H20N4O2/c1-13(2)8-9-21-16(15(10-18)11-19-21)20-17(22)23-12-14-6-4-3-5-7-14/h3-7,11,13H,8-9,12H2,1-2H3,(H,20,22)
• InChI Key： WNNVALWEFAJLNB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=C(C#N)C=NN1CCC(C)C)=O

Computed Properties

• Exact Mass: 312.15862589g/mol
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate

Introduction to Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680668-46-4)

Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate, a compound with the chemical identifier CAS No. 2680668-46-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyl group, a N-4-cyano moiety, and a 1-(3-methylbutyl) substituent attached to a 1H-pyrazol-5-ylcarbamate backbone, contribute to its unique chemical properties and biological activities.

The benzyl group is a well-known pharmacophore in medicinal chemistry, often employed to enhance solubility and metabolic stability. In the context of Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate, this group likely plays a crucial role in modulating the compound's pharmacokinetic profile. The cyano group, on the other hand, introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with biological targets. This feature is particularly interesting from a drug design perspective, as it may enhance binding affinity and selectivity.

The 1-(3-methylbutyl) substituent adds bulk to the molecule, potentially affecting its pharmacokinetic properties by influencing lipophilicity and metabolic clearance. This modification is often employed in drug design to optimize bioavailability and target engagement. The pyrazol-5-ylcarbamate moiety is a key structural element that contributes to the compound's overall functionality. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of this scaffold into Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate suggests that the compound may exhibit similar therapeutic effects.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles such as pyrazole are particularly valuable due to their ability to form multiple hydrogen bonds with biological targets, enhancing binding affinity. The structural complexity of Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate makes it an intriguing candidate for further investigation. Studies have shown that modifications at various positions within the pyrazole ring can significantly alter biological activity. Therefore, understanding the structural requirements for optimal activity is crucial for designing effective therapeutic agents.

In addition to its structural features, Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate may exhibit unique chemical properties that make it useful in various applications. For instance, its solubility profile could be advantageous for formulating novel drug delivery systems. The compound's stability under different conditions is also an important consideration for industrial applications. Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, making it more feasible to explore their potential in drug development.

The synthesis of Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal catalysis and flow chemistry, have significantly improved the efficiency of these processes. These advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles. The synthesis route for this compound likely incorporates these modern techniques, making it an example of innovative chemical research.

Evaluation of Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate in preclinical studies has provided valuable insights into its potential therapeutic applications. Initial studies have shown promising results in several disease models, including inflammation and cancer. The compound's ability to modulate key biological pathways suggests that it may serve as a lead compound for further development into novel therapeutics. However, additional research is needed to fully understand its mechanism of action and potential side effects.

The development of new drugs is a complex process that involves extensive testing and regulatory approval. Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-ylcarbamate represents an early stage in this process but has shown potential as a starting point for further investigation. Collaborative efforts between academic researchers and industry scientists are essential for advancing such compounds through preclinical and clinical trials. These partnerships can leverage expertise from various disciplines to maximize the chances of successful drug development.

The future prospects for Benzyl N-4-cyano-1-(3-methylbutyl)-1H-pyrazol-5-y carbamate are promising given its unique structural features and potential biological activities. Continued research will focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and artificial intelligence are also expected to play a significant role in accelerating drug discovery efforts involving this compound.